Cas no 2580145-47-5 (ethyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate)

• Product Name: ethyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate
• CAS No: 2580145-47-5
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5660242
• PubChem ID: 165887166
• Update Time: 2025-05-20

ethyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27732326
• EN300-27731069
• 2580145-47-5
• 2580206-65-9
• ethyl 2-fluoro-2-[(1s,3s)-3-aminocyclobutyl]acetate
• ethyl 2-(3-aminocyclobutyl)-2-fluoroacetate
• ethyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate

• Inchi： 1S/C8H14FNO2/c1-2-12-8(11)7(9)5-3-6(10)4-5/h5-7H,2-4,10H2,1H3
• InChI Key： HRZCMKOHVRJWNR-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C1CC(C1)N

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate

Ethyl 2-Fluoro-2-(1S,3S)-3-Aminocyclobutylacetate: A Comprehensive Overview

Ethyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate, with the CAS number 2580145-47-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a cyclobutane ring substituted with an amino group at position 3 and a fluoroacetic acid derivative at position 2. The ethyl ester group further enhances its solubility and bioavailability, making it a promising candidate for various biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of ethyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate. Researchers have employed asymmetric catalysis and stereo-selective reactions to achieve high enantiomeric excess, which is crucial for its potential use in chiral environments. The compound's stereochemistry plays a pivotal role in its biological activity, as highlighted by recent studies exploring its interaction with specific protein targets.

The biological activity of ethyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate has been extensively investigated. It has shown promising results in modulating enzyme activity, particularly in kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory agents. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in drug delivery systems.

From a pharmacokinetic perspective, CAS No 2580145-47-5 exhibits favorable absorption profiles, making it suitable for oral administration. Studies have demonstrated moderate clearance rates and acceptable bioavailability, which are critical factors for drug candidates. Additionally, preliminary toxicological assessments indicate that the compound has a low toxicity profile at therapeutic doses, further supporting its potential as a lead compound in drug development.

The synthesis of ethyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate involves a multi-step process that combines principles from stereochemistry and organic synthesis. Key steps include the formation of the cyclobutane ring through ring-closing metathesis or other cyclization techniques, followed by selective fluorination and esterification. The use of chiral auxiliaries has been instrumental in achieving the desired stereochemistry at positions 1S and 3S.

Recent research has also explored the modification of ethyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate to enhance its pharmacokinetic properties. For instance, substituent modifications at the fluoroacetic acid moiety have been shown to improve metabolic stability and reduce off-target effects. These findings underscore the versatility of this compound as a platform for further chemical optimization.

In conclusion, ethyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate (CAS No 2580145-47-5) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic properties and promising biological activity, positions it as a strong candidate for further preclinical studies. As research continues to unravel its full potential, this compound is expected to play a significant role in advancing novel therapeutic strategies across various disease areas.